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Compound of Interest

Compound Name: Dolutegravir-d5

Cat. No.: B10788533

Audience: Researchers, scientists, and drug development professionals.
Introduction

Dolutegravir-d5 is a deuterated stable isotope-labeled internal standard for the quantification
of Dolutegravir in biological matrices using mass spectrometry-based assays such as GC- or
LC-MS.[1][2] Dolutegravir is a potent inhibitor of HIV integrase, crucial in the treatment of HIV-1
infection.[1] Accurate quantification of Dolutegravir is essential for pharmacokinetic studies,
therapeutic drug monitoring, and bioequivalence studies. The use of a stable isotope-labeled
internal standard like Dolutegravir-d5 is the gold standard for correcting for matrix effects and
variations in sample processing, thereby ensuring the accuracy and precision of the analytical
method.

This document provides a detailed standard operating procedure for the preparation of
Dolutegravir-d5 stock solutions, including information on its solubility, recommended storage
conditions, and a step-by-step protocol for its preparation.

hvsicochemical ies of Dol ir-d

Property Value

CAS Number 2249814-82-0[1][3][4]
Molecular Formula C20H14DsF2N30s5[1][2]
Molecular Weight 424.4 g/mol [1][2]
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Solubility Data

The solubility of Dolutegravir-d5 in various organic solvents is summarized below. It is
important to select an appropriate solvent to ensure complete dissolution and stability of the
stock solution.[1]

Solvent Solubility

Dimethylformamide (DMF) 5 mg/mL[1][2]

Dimethyl sulfoxide (DMSO) 2.5 mg/mL[1][2]

Ethanol Slightly Soluble[1][2]

Methanol Freely Soluble (for Dolutegravir sodium)[5]

Note: For maximum solubility in aqueous buffers, it is recommended to first dissolve the
compound in DMF and then dilute with the aqueous buffer of choice. Aqueous solutions are not
recommended for storage for more than one day.[6]

Recommended Storage and Stability

Proper storage of stock solutions is critical to maintain their integrity and ensure the accuracy of
experimental results.

Storage Condition Recommended Duration

Solid Form Store at -20°C for up to 4 years.[2]
Stock Solution at -20°C Use within 1 month.[1]

Stock Solution at -80°C Use within 6 months.[1]

To prevent degradation from repeated freeze-thaw cycles, it is highly recommended to aliquot
the stock solution into single-use vials before storage.[1]

Experimental Protocol: Preparation of a 1 mg/mL
Dolutegravir-d5 Stock Solution
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This protocol describes the preparation of a 1 mg/mL stock solution of Dolutegravir-d5 in
DMSO. This concentration is a common starting point for creating calibration standards and
quality control samples for bioanalytical methods.[7]

Materials and Equipment:

Dolutegravir-d5 solid powder

¢ Dimethyl sulfoxide (DMSOQO), anhydrous

e Analytical balance

e Microcentrifuge tubes or amber glass vials

o Calibrated micropipettes and sterile, filtered pipette tips
o Vortex mixer

 Ultrasonic bath

Procedure:

» Equilibration: Before opening, allow the vial of Dolutegravir-d5 to equilibrate to room
temperature for at least 15-20 minutes to prevent condensation of moisture on the
compound.

o Weighing: Accurately weigh 1 mg of Dolutegravir-d5 powder using an analytical balance
and transfer it to a clean, appropriately labeled microcentrifuge tube or vial.

o Solvent Addition: Using a calibrated micropipette, add 1 mL of anhydrous DMSO to the vial
containing the Dolutegravir-d5 powder.

o Dissolution:
o Cap the vial securely and vortex for 1-2 minutes to facilitate dissolution.

o Visually inspect the solution to ensure that all the solid has dissolved.
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o If the solid is not fully dissolved, sonicate the vial in an ultrasonic bath for 5-10 minutes.[1]
To further aid solubility, the tube can be gently warmed to 37°C before sonication.[1]

» Aliquoting and Storage:

o Once the Dolutegravir-d5 is completely dissolved, aliquot the 1 mg/mL stock solution into
smaller, single-use volumes (e.g., 50 uL) in clearly labeled microcentrifuge tubes.

o Store the aliquots at -20°C for short-term use (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[1]
Preparation of Working Solutions:

Working solutions for calibration curves and quality control samples can be prepared by serially
diluting the 1 mg/mL stock solution with an appropriate solvent, such as a mixture of acetonitrile
and water (50:50 v/v) or methanol and water (50:50 v/v).[7]

Workflow Diagram
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Workflow for Dolutegravir-d5 Stock Solution Preparation
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Caption: Experimental workflow for preparing Dolutegravir-d5 stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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